N-(2-isopropyl-6-methylphenyl)-2,2-dimethylpropanamide

• IUPAC Name: 2,2-dimethyl-N-(2-methyl-6-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C15H23NO/c1-10(2)12-9-7-8-11(3)13(12)16-14(17)15(4,5)6/h7-10H,1-6H3,(H,16,17)
• InChI Key: XUFHSDLXHBKELS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C(C)(C)C
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

Synthesis Analysis

The synthesis of N-(2-isopropyl-6-methylphenyl)-2,2-dimethylpropanamide involves complex chemical reactions and methods. For example, a study by Cheruzel et al. (2011) describes synthetic pathways from 1-methyl-2-carboxaldehyde to similar compounds, serving as a useful synthon for reductive amination reactions with primary and secondary amines in the presence of sodium cyanoborohydride (Cheruzel et al., 2011). These methods provide insights into the synthesis strategies that might be applicable to the target compound.

Molecular Structure Analysis

The molecular structure of related compounds has been determined through X-ray crystallography and other analytical methods. Huang Ming-zhi et al. (2005) synthesized a compound with a similar structure and determined its structure via X-ray single crystal diffraction, offering a detailed view of the molecular geometry and intermolecular interactions (Huang Ming-zhi et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving N-(2-isopropyl-6-methylphenyl)-2,2-dimethylpropanamide and its derivatives can exhibit unique behaviors and outcomes. For instance, the work by Yamamoto et al. (1999) on a similar compound demonstrates the acylation process and subsequent reactions that highlight the compound's reactivity and potential for further chemical modification (Yamamoto et al., 1999).